(2-Amino-6-fluorophenyl)methanol
Overview
Description
“(2-Amino-6-fluorophenyl)methanol” is a chemical compound with the molecular formula C7H8FNO . It has an average mass of 141.143 Da and a monoisotopic mass of 141.058990 Da .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H8FNO/c8-6-2-1-3-7(9)5(6)4-10/h1-3,10H,4,9H2 . The InChI key is PHBLZACTWWFAER-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
“this compound” is a pale-yellow to yellow-brown solid . It has a density of 1.3±0.1 g/cm3 . The boiling point is 287.3±25.0 °C at 760 mmHg . The flash point is 127.5±23.2 °C .Scientific Research Applications
Synthesis and Characterization
Palladium-Catalyzed C-H Halogenation : (6-Amino-2-chloro-3-fluorophenyl)methanol is synthesized through palladium-catalyzed iterative C-H halogenation, offering advantages like milder reaction conditions and higher yields, indicating potential applications in organic synthesis (Sun, Sun, & Rao, 2014).
Theoretical Study for Active Sites Identification : (RS)-(4-fluorophenyl) (pyridine-2yl) methanol was theoretically studied using Density Functional Theory, suggesting its potential for understanding the molecule's active sites (Trivedi, 2017).
Fluorescence Analysis and Spectroscopy
Dual Fluorescence Studies : A study on 2-((4-fluorophenyl)amino)-5-(2,4-dihydroxybenzeno)-1,3,4-thiadiazole (FABT) revealed dual fluorescence in different solvents, providing insights into conformational changes in the molecule (Matwijczuk et al., 2015).
Solvent-Induced Fluorescence : Amino-substituted 2,3-naphthalimides, including derivatives of (2-Amino-6-fluorophenyl)methanol, showed solvent-induced multicolor fluorescence, useful for studying micro-environments in biological samples (Fujii et al., 2016).
Biological and Chemical Applications
Antitumor Activity : The compound 3-Amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone showed inhibition of cancer cell line proliferation, hinting at potential antitumor applications (Tang & Fu, 2018).
Lipase Activity Study in Methanol/Water Mixtures : Research on Yarrowia lipolytica lipase in different concentrations of methanol highlighted its use in understanding enzyme activity in biodiesel synthesis (Li et al., 2014).
Catalytic System for Thiophenylboronic Acids : Enantioselective addition of thiophenylboronic acids to aldehydes using a ZnEt2/Schiff-base catalytic system is explored, which may include derivatives of this compound (Liu et al., 2009).
Methanolysis and Cyclization Studies : The study of methanolysis and cyclization of certain thioureas, potentially related to this compound, provides insights into chemical reaction kinetics (Sedlák et al., 2001).
Safety and Hazards
Properties
IUPAC Name |
(2-amino-6-fluorophenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FNO/c8-6-2-1-3-7(9)5(6)4-10/h1-3,10H,4,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHBLZACTWWFAER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90467941 | |
Record name | (2-Amino-6-fluorophenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90467941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
221285-25-2 | |
Record name | (2-Amino-6-fluorophenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90467941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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